Cas no 898755-54-9 (5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone)

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone is a specialized organic compound with unique chemical properties. It exhibits high stability and reactivity, making it suitable for various applications in organic synthesis. The presence of the 5,5-dimethyl-1,3-dioxan-2-yl group imparts stability and solubility, while the 4'-heptylvalerophenone moiety enhances its versatility in chemical transformations. This compound is particularly valuable for its potential use in pharmaceuticals, agrochemicals, and materials science.

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone structure

898755-54-9 structure

Product Name:5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone

CAS No:898755-54-9

MF:C₂₄H₃₈O₃

MW:374.5567278862

CID:880306

PubChem ID:24727894

Update Time:2025-06-25

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone Chemical and Physical Properties

Names and Identifiers

- 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one
- 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone
- DTXSID60645991
- MFCD03844288
- AKOS016023289
- 898755-54-9
- MDL： MFCD03844288
- Inchi： 1S/C24H38O3/c1-4-5-6-7-8-11-20-14-16-21(17-15-20)22(25)12-9-10-13-23-26-18-24(2,3)19-27-23/h14-17,23H,4-13,18-19H2,1-3H3
- InChI Key： WASWHLZLAREPJK-UHFFFAOYSA-N
- SMILES： O1C(CCCCC(C2C=CC(=CC=2)CCCCCCC)=O)OCC(C)(C)C1

Computed Properties

Exact Mass: 374.28209507g/mol
Monoisotopic Mass: 374.28209507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 27
Rotatable Bond Count: 12
Complexity: 400
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.9
Topological Polar Surface Area: 35.5Å²

5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	208386-2g	5-(5,5-dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone	898755-54-9	97%	2g	￡643.00	2022-03-01
Fluorochem	208386-5g	5-(5,5-dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone	898755-54-9	97%	5g	￡1516.00	2022-03-01
TRC	D103460-250mg	5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone	898755-54-9		250mg	$ 365.00	2022-06-06
TRC	D103460-500mg	5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone	898755-54-9		500mg	$ 605.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1620251-1g	5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one	898755-54-9	98%	1g	￥6352.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1620251-2g	5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one	898755-54-9	98%	2g	￥9177.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1620251-5g	5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(4-heptylphenyl)pentan-1-one	898755-54-9	98%	5g	￥21651.00	2024-04-26
A2B Chem LLC	AX77721-1g	5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone	898755-54-9	97%	1g	$538.00	2024-04-19
A2B Chem LLC	AX77721-2g	5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone	898755-54-9	97%	2g	$758.00	2024-04-19
A2B Chem LLC	AX77721-5g	5-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-heptylvalerophenone	898755-54-9	97%	5g	$1725.00	2024-04-19